Cas no 121223-90-3 (Butanedioic acid,2-(bromomethyl)-, 1,4-diethyl ester)

• Product Name: Butanedioic acid,2-(bromomethyl)-, 1,4-diethyl ester
• CAS No: 121223-90-3
• MF: C₉H₁₅BrO₄
• MW: 267.117002725601
• CID: 104782
• PubChem ID: 14203970
• Update Time: 2025-10-27

Butanedioic acid,2-(bromomethyl)-, 1,4-diethyl ester Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid,2-(bromomethyl)-, 1,4-diethyl ester
• Diethyl 2-(broMoMethyl)succinate
• Butanedioic acid, (bromomethyl)-, diethyl ester (9CI)
• Diethyl2-(bromomethyl)succinate
• 121223-90-3
• diethyl 2-(bromomethyl)butanedioate

• Inchi： 1S/C9H15BrO4/c1-3-13-8(11)5-7(6-10)9(12)14-4-2/h7H,3-6H2,1-2H3
• InChI Key： IEAPPRSAWJWMTH-UHFFFAOYSA-N
• SMILES： BrCC(C(=O)OCC)CC(=O)OCC

Computed Properties

• Exact Mass: 266.01535
• Monoisotopic Mass: 266.01537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 8
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6

Additional information on Butanedioic acid,2-(bromomethyl)-, 1,4-diethyl ester

Butanedioic Acid, 2-(Bromomethyl)-, 1,4-Diethyl Ester: A Comprehensive Overview

Butanedioic acid, 2-(bromomethyl)-, 1,4-diethyl ester (CAS No. 121223-90-3) is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines the properties of a diethyl ester with a bromomethyl group attached to the butanedioic acid backbone. The molecule's structure allows for a wide range of reactivity and functionality, making it an essential component in modern chemical synthesis.

The butanedioic acid moiety serves as the core of this compound, providing a platform for further functionalization. The presence of the bromomethyl group introduces electrophilic properties, enabling it to participate in nucleophilic substitution reactions. Meanwhile, the diethyl ester groups enhance the compound's solubility in organic solvents and stability under certain reaction conditions. These features collectively make Butanedioic acid, 2-(bromomethyl)-, 1,4-diethyl ester a valuable intermediate in the synthesis of advanced materials and pharmaceuticals.

Recent advancements in synthetic chemistry have highlighted the potential of this compound as a key building block in the construction of complex molecular architectures. Researchers have demonstrated its utility in the synthesis of polymeric materials with tailored mechanical and thermal properties. For instance, studies have shown that incorporating this compound into polymer backbones can significantly improve their tensile strength and thermal stability. These findings underscore its importance in materials science and engineering.

In addition to its role in polymer synthesis, Butanedioic acid, 2-(bromomethyl)-, 1,4-diethyl ester has also found applications in drug design and development. Its ability to undergo precise chemical transformations makes it an ideal candidate for constructing bioactive molecules with specific pharmacological properties. Recent research has explored its use as an intermediate in the synthesis of anti-cancer agents and neuroprotective drugs.

The synthesis of this compound typically involves multi-step reactions that require careful control over reaction conditions to ensure high yields and purity. One common approach involves the bromination of a suitable precursor followed by esterification to introduce the diethyl ester groups. Recent studies have focused on optimizing these reaction pathways to enhance efficiency and reduce environmental impact.

From an environmental standpoint, understanding the degradation pathways of Butanedioic acid, 2-(bromomethyl)-, 1,4-diethyl ester is crucial for assessing its potential impact on ecosystems. Research indicates that under certain conditions, this compound can undergo hydrolysis to yield less harmful byproducts. However, further investigation is needed to fully characterize its environmental fate and develop strategies for safe disposal.

In conclusion, Butanedioic acid, 2-(bromomethyl)-, 1,4-diethyl ester (CAS No. 121223-90-3) is a multifaceted compound with promising applications across various disciplines. Its unique chemical properties and versatility make it an invaluable tool in modern chemical research and industrial processes.